5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid (FDPA) is an organic compound with a molecular formula of C9H7F2N3O2. It is an important intermediate in the synthesis of active pharmaceutical ingredients (APIs) and has been used in the synthesis of various compounds, including drugs, agrochemicals, and dyes. FDPA has also been used in the synthesis of various derivatives, such as 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxamide, 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylate, and this compound methyl ester. FDPA has been studied for its potential applications in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid is an organic compound with a molecular formula of C9H7F2N3O2. It is an important intermediate in the synthesis of active pharmaceutical ingredients (APIs) and has been used in the synthesis of various compounds, including drugs, agrochemicals, and dyes. The mechanism of action of this compound is not fully understood, but it is believed to act as a catalyst in the synthesis of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, this compound has been shown to have antimicrobial activity against several bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, this compound has been shown to inhibit the growth of certain cancer cell lines in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid in laboratory experiments include its low cost and simple synthesis. Additionally, this compound has been used in the synthesis of various compounds, including drugs, agrochemicals, and dyes, making it a versatile intermediate in the synthesis of various compounds. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in certain reactions.
Future Directions
There are several potential future directions for the use of 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid. One potential direction is the use of this compound in the synthesis of new drugs and agrochemicals. Additionally, this compound could be used in the synthesis of new dyes and fluorescent compounds. Furthermore, this compound could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, this compound could be used in the synthesis of new catalysts for organic reactions.
Synthesis Methods
5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid can be synthesized from 2,6-difluorobenzaldehyde and hydrazine hydrate in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or ethyl acetate at a temperature of 60-70°C. The reaction proceeds in two steps: first, the formation of a Schiff base between the aldehyde and the hydrazine; and second, the cyclization of the Schiff base to form this compound. The reaction is generally completed within 4-6 hours.
Scientific Research Applications
5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid has been studied for its potential applications in the synthesis of pharmaceuticals and agrochemicals. This compound has been used as a starting material in the synthesis of various compounds, including drugs, agrochemicals, and dyes. This compound has also been used in the synthesis of various derivatives, such as 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxamide, 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylate, and this compound methyl ester. This compound has been studied for its potential role in the synthesis of new drugs and agrochemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid involves the reaction of 2,6-difluoroaniline with ethyl acetoacetate to form 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid ethyl ester, which is then hydrolyzed to the desired carboxylic acid.", "Starting Materials": [ "2,6-difluoroaniline", "ethyl acetoacetate", "sodium ethoxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2,6-difluoroaniline (1.0 equiv) in ethanol and add sodium ethoxide (1.2 equiv).", "Step 2: Slowly add ethyl acetoacetate (1.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Concentrate the organic layer and dissolve the residue in ethanol.", "Step 5: Add water to the ethanol solution and adjust the pH to 7-8 with sodium hydroxide.", "Step 6: Heat the mixture at reflux for 4 hours.", "Step 7: Cool the mixture and acidify with hydrochloric acid.", "Step 8: Collect the precipitated product by filtration and wash with water.", "Step 9: Dry the product under vacuum to obtain 5-amino-1-(2,6-difluorophenyl)-1H-pyrazole-4-carboxylic acid." ] } | |
CAS RN |
1034142-08-9 |
Molecular Formula |
C10H7F2N3O2 |
Molecular Weight |
239.2 |
Purity |
95 |
Origin of Product |
United States |
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